N-(2,4-dichlorophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,4-dichlorophenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H13Cl2N3O4/c20-13-6-7-17(16(21)10-13)22-18(25)15-5-2-8-23(19(15)26)11-12-3-1-4-14(9-12)24(27)28/h1-10H,11H2,(H,22,25)
• InChI Key: KYRXJOZWYJMVER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=CC=C(C2=O)C(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H13Cl2N3O4
• Molecular Weight: 418.2 g/mol

Description

N-(2,4-dichlorophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as DPC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

The synthesis of structurally complex molecules with potential medicinal applications is a significant area of research. For example, compounds with the halo-substituted phenyl groups and carboxamide functionalities, similar to the target molecule, have been synthesized for their potential use as chiral auxiliaries in asymmetric synthesis or as pharmacologically active compounds. Such synthetic endeavors often aim to develop new therapeutic agents or to study the structure-activity relationships (SAR) of compounds with biological activities (Belokon’ et al., 2002).

Polymer Science and Materials Engineering

In polymer science, the incorporation of specific functional groups, such as nitrobenzyl and carboxamide, into polymers has been explored for the development of materials with unique properties. These properties may include thermal stability, solubility in various solvents, and the ability to form films or fibers for specific applications. For instance, aromatic polyamides and polyimides synthesized from monomers containing similar functional groups have been studied for their thermal stability, mechanical properties, and potential applications in high-performance materials (Yang et al., 1999).

Photolabile Groups in Materials Science

The use of photolabile groups, such as nitrobenzyl derivatives, in materials science allows for the development of polymers that can undergo controlled degradation or property changes upon exposure to light. This property is particularly useful in creating photo-responsive materials, which have applications in drug delivery systems, tissue engineering scaffolds, and light-activated electronic devices (Zhao et al., 2012).